Cas no 1805710-76-2 (Ethyl 3-(3-chloropropyl)-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 3-(3-chloropropyl)-2-(hydroxymethyl)benzoate
• CAS No: 1805710-76-2
• MF: C₁₃H₁₇ClO₃
• MW: 256.725283384323
• CID: 4794776
• Update Time: 2025-09-21

Ethyl 3-(3-chloropropyl)-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropyl)-2-(hydroxymethyl)benzoate

• Inchi： 1S/C13H17ClO3/c1-2-17-13(16)11-7-3-5-10(6-4-8-14)12(11)9-15/h3,5,7,15H,2,4,6,8-9H2,1H3
• InChI Key： DFECYLJFHUPRRJ-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C(=O)OCC)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5